Cas no 305374-70-3 (ethyl 2-methyl-5-N-(naphthalene-2-sulfonyl)acetamido-1-benzofuran-3-carboxylate)

• Product Name: ethyl 2-methyl-5-N-(naphthalene-2-sulfonyl)acetamido-1-benzofuran-3-carboxylate
• CAS No: 305374-70-3
• MF: C₂₄H₂₁NO₆S
• MW: 451.49164557457
• CID: 5889289
• PubChem ID: 1183882
• Update Time: 2025-10-31

ethyl 2-methyl-5-N-(naphthalene-2-sulfonyl)acetamido-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methyl-5-(N-(naphthalen-2-ylsulfonyl)acetamido)benzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-[acetyl(2-naphthalenylsulfonyl)amino]-2-methyl-, ethyl ester
• SR-01000427514
• ethyl 5-[acetyl(naphthalen-2-ylsulfonyl)amino]-2-methyl-1-benzofuran-3-carboxylate
• Oprea1_002880
• F0808-2378
• SR-01000427514-1
• AKOS002346688
• ethyl 5-[acetyl(2-naphthylsulfonyl)amino]-2-methyl-1-benzofuran-3-carboxylate
• ETHYL 2-METHYL-5-[N-(NAPHTHALENE-2-SULFONYL)ACETAMIDO]-1-BENZOFURAN-3-CARBOXYLATE
• 305374-70-3
• ChemDiv1_021139
• Oprea1_017738
• HMS647A19
• ethyl 2-methyl-5-N-(naphthalene-2-sulfonyl)acetamido-1-benzofuran-3-carboxylate

• Inchi： 1S/C24H21NO6S/c1-4-30-24(27)23-15(2)31-22-12-10-19(14-21(22)23)25(16(3)26)32(28,29)20-11-9-17-7-5-6-8-18(17)13-20/h5-14H,4H2,1-3H3
• InChI Key： KSHUKUVVWIQDLI-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(N(C(C)=O)S(C3=CC=C4C(=C3)C=CC=C4)(=O)=O)C=C2C(C(OCC)=O)=C1C

Computed Properties

• Exact Mass: 451.10895856g/mol
• Monoisotopic Mass: 451.10895856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 102Ų

Additional information on ethyl 2-methyl-5-N-(naphthalene-2-sulfonyl)acetamido-1-benzofuran-3-carboxylate

Professional Introduction to Ethyl 2-methyl-5-N-(naphthalene-2-sulfonyl)acetamido-1-benzofuran-3-carboxylate (CAS No. 305374-70-3)

Ethyl 2-methyl-5-N-(naphthalene-2-sulfonyl)acetamido-1-benzofuran-3-carboxylate, with the CAS number 305374-70-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzofuran core, an amide functional group, and a naphthalene sulfonamide moiety. The presence of these structural features not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The benzofuran moiety is a well-known pharmacophore that is frequently encountered in biologically active molecules. Its aromatic system provides a stable scaffold for further functionalization, while its heterocyclic nature allows for interactions with biological targets such as enzymes and receptors. In particular, the amide group in Ethyl 2-methyl-5-N-(naphthalene-2-sulfonyl)acetamido-1-benzofuran-3-carboxylate can serve as a key interaction point, facilitating hydrogen bonding and other non-covalent interactions with biological macromolecules. This feature makes the compound a promising candidate for designing molecules with enhanced binding affinity and selectivity.

The naphthalene sulfonamide substituent further enhances the complexity and potential biological activity of this compound. Naphthalene sulfonamides are known for their ability to modulate various biological pathways, including those involved in inflammation, pain perception, and cancer cell proliferation. Recent studies have highlighted the role of naphthalene sulfonamides as scaffolds for developing novel therapeutic agents. For instance, derivatives of naphthalene sulfonamides have been investigated for their potential in inhibiting enzymes such as cyclooxygenase (COX) and matrix metalloproteinases (MMPs), which are implicated in various inflammatory and degenerative diseases.

In the context of current research, Ethyl 2-methyl-5-N-(naphthalene-2-sulfonyl)acetamido-1-benzofuran-3-carboxylate represents an intriguing molecule that could be explored for its pharmacological properties. The combination of the benzofuran core, the amide group, and the naphthalene sulfonamide moiety suggests multiple avenues for interaction with biological targets. This compound could be utilized as a lead structure in medicinal chemistry campaigns aimed at developing novel drugs with improved efficacy and reduced side effects.

One of the most promising applications of this compound lies in its potential use as an intermediate in the synthesis of more complex pharmacologically active molecules. The presence of multiple functional groups provides ample opportunities for further chemical modification, allowing researchers to tailor the properties of the final product to specific therapeutic needs. For example, modifications to the amide group could alter the solubility and metabolic stability of the molecule, while changes to the naphthalene sulfonamide moiety could fine-tune its interaction with biological targets.

The synthesis of Ethyl 2-methyl-5-N-(naphthalene-2-sulfonyl)acetamido-1-benzofuran-3-carboxylate involves several sophisticated chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the preparation of key intermediates such as 2-methylbenzofuran and N-(naphthalene-2-sulfonyl)acetamide. These intermediates are then coupled through amide bond formation to introduce the amide group into the molecular framework. Subsequent reactions, such as esterification and sulfonylation, are employed to introduce the ethyl ester and naphthalene sulfonamide moieties, respectively.

The synthetic route must be carefully optimized to ensure high yields and purity of the final product. This often involves careful selection of reaction conditions, catalysts, and solvents to minimize side reactions and byproduct formation. Advanced techniques such as chromatography and spectroscopic methods are routinely employed to monitor reaction progress and isolate the desired product in high purity.

The physicochemical properties of Ethyl 2-methyl-5-N-(naphthalene-2-sulfonyl)acetamido-1-benzofuran-3-carboxylate are also critical factors that influence its potential applications. Properties such as solubility, melting point, stability under various conditions, and partition coefficients play a significant role in determining its suitability for formulation into drug products. Researchers often conduct comprehensive physicochemical property studies to understand how these factors affect drug delivery systems and bioavailability.

In conclusion, Ethyl 2-methyl-5-N-(naphthalene-2-sulfonyl)acetamido-1-benzofuran-3-carboxylate (CAS No. 305374-70-3) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structural features offer numerous opportunities for designing molecules with enhanced biological activity. The ongoing research into this compound underscores its importance as a lead structure in drug discovery efforts aimed at addressing various therapeutic challenges.